Cas no 1508129-75-6 (2,5-dimethyl-1H-pyrrole-3-carbothioamide)

• Product Name: 2,5-dimethyl-1H-pyrrole-3-carbothioamide
• CAS No: 1508129-75-6
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 6180574
• PubChem ID: 82490411
• Update Time: 2025-05-20

2,5-dimethyl-1H-pyrrole-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1H-pyrrole-3-carbothioamide
• EN300-1746492
• 1508129-75-6

• Inchi： 1S/C7H10N2S/c1-4-3-6(7(8)10)5(2)9-4/h3,9H,1-2H3,(H2,8,10)
• InChI Key： JBVKXUYFZOYWQP-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C)NC=1C)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2,5-dimethyl-1H-pyrrole-3-carbothioamide

2,5-Dimethyl-1H-Pyrrole-3-Carbothioamide (CAS No. 1508129-75-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

2,5-Dimethyl-1H-pyrrole-3-carbothioamide (CAS No. 1508129-75-6) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing a nitrogen atom. The presence of the thioamide group and the dimethyl substituents on the pyrrole ring imparts specific chemical and biological properties that make it an interesting subject for research.

The chemical structure of 2,5-dimethyl-1H-pyrrole-3-carbothioamide consists of a pyrrole ring with methyl groups at the 2 and 5 positions, and a thioamide group at the 3 position. The thioamide group is particularly noteworthy as it can participate in various chemical reactions, such as nucleophilic addition and condensation reactions. This functional group also plays a crucial role in the compound's biological activity, making it a valuable scaffold for drug design.

In terms of synthesis, 2,5-dimethyl-1H-pyrrole-3-carbothioamide can be prepared through several routes. One common method involves the reaction of 2,5-dimethylpyrrole with thiourea in the presence of an acid catalyst. This reaction typically proceeds via an intermediate iminium ion, which then reacts with thiourea to form the desired product. The synthesis can be optimized by varying reaction conditions such as temperature, solvent, and catalyst type to achieve high yields and purity.

Recent research studies have explored the potential applications of 2,5-dimethyl-1H-pyrrole-3-carbothioamide in various areas. One notable area is its use as a lead compound in drug discovery. The compound has shown promising activity in preliminary biological assays, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2,5-dimethyl-1H-pyrrole-3-carbothioamide exhibited significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro.

Another area of interest is the compound's antioxidant properties. Pyrroles are known for their ability to scavenge free radicals and protect cells from oxidative stress. Research has shown that 2,5-dimethyl-1H-pyrrole-3-carbothioamide possesses strong antioxidant activity, which could have implications for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacological profile of 2,5-dimethyl-1H-pyrrole-3-carbothioamide has also been investigated. Studies have demonstrated that the compound has good solubility and stability under physiological conditions, which are essential properties for a potential drug candidate. Additionally, preliminary pharmacokinetic studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for further development into therapeutic agents.

In the context of drug delivery, 2,5-dimethyl-1H-pyrrole-3-carbothioamide has been explored as a carrier molecule for targeted drug delivery systems. The thioamide group can be modified to form conjugates with other bioactive molecules or targeting ligands, enhancing the specificity and efficacy of drug delivery to specific tissues or cells. This approach has shown promise in improving the therapeutic index of existing drugs while reducing side effects.

The environmental impact of 2,5-dimethyl-1H-pyrrole-3-carbothioamide is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its synthesis and use should still adhere to best practices for environmental safety. Researchers are actively investigating more sustainable and eco-friendly methods for synthesizing this compound to minimize any potential environmental impact.

In conclusion, 2,5-dimethyl-1H-pyrrole-3-carbothioamide (CAS No. 1508129-75-6) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.